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Compound of Interest

Compound Name: (3R)-3-hydroxy-D-aspartic acid

CAS No.: 16417-36-0

Cat. No.: B556930

Get Quote

Executive Summary & Chemical Profile
(3R)-3-hydroxy-D-aspartic acid (often referred to in literature as D-threo-β-hydroxyaspartic

acid) is a potent, competitive blocker of Excitatory Amino Acid Transporters (EAATs).[1] Unlike

generic buffer salts, this compound possesses significant biological activity, specifically

targeting glutamate uptake mechanisms in the central nervous system.

While not classified as a P-listed acute toxin under US EPA RCRA regulations, its

pharmacological potency necessitates a Conservative Management Strategy. We treat this

substance as Hazardous Chemical Waste, prioritizing high-temperature incineration to prevent

environmental accumulation and potential ecotoxicity.
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Parameter Detail

Chemical Name (3R)-3-hydroxy-D-aspartic acid

Synonyms D-threo-β-hydroxyaspartic acid; D-THA

CAS Number
4294-45-5 (generic threo-D form) or 117857-93-

9 (stereospecific)

Molecular Formula C₄H₇NO₅

Primary Hazard
Irritant (H315, H319, H335); Potential

Excitotoxicity

RCRA Status
Non-Listed (Manage as Non-Regulated

Chemical Waste unless mixed)

Pre-Disposal Hazard Assessment (The "Self-
Validating" System)
To ensure safety, the disposal process begins before the waste is generated. This protocol

uses a self-validating logic: Segregation based on Reactivity.[1]

Biological Mechanism & Safety Implication
Mechanism: This compound inhibits EAAT1-5. Ingestion or inhalation can theoretically

disrupt glutamatergic transmission.

Protocol Implication: Standard dust masks are insufficient. Use N95 or P100 respiratory

protection when handling the solid powder to prevent mucosal absorption.

Chemical Incompatibility (Critical Stop Point)
WARNING: Do NOT mix amino acid derivatives with Sodium Hypochlorite (Bleach).

Causality: The amine group (-NH₂) in aspartic acid derivatives reacts with hypochlorite to

form chloramines (NH₂Cl), which are toxic and volatile respiratory irritants.
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Correct Action: Use compatible surfactants (e.g., Alconox) or solvent-based decontamination

methods, never oxidative bleach, for surface cleaning.

Step-by-Step Disposal Workflows
Scenario A: Solid Waste (Powder/Crystals)
Applicability: Expired stock, spilled powder, or contaminated weighing boats.

Containment: Transfer the solid material into a clear, chemically compatible wide-mouth jar

(HDPE or Glass).

Double-Bagging: Place the primary container inside a secondary clear zip-seal bag. This

prevents contamination of the outer waste drum.

Labeling: Apply a hazardous waste label.

Constituents: "(3R)-3-hydroxy-D-aspartic acid"[1][2][3]

Hazard Checkbox: "Irritant" / "Toxic" (Due to biological activity).

Final Stream: Designate for High-Temperature Incineration.

Scenario B: Aqueous/Buffer Solutions
Applicability: Leftover stock solutions, cell culture media containing the inhibitor.

pH Check: Ensure the solution pH is between 5 and 9. (Extreme pH requires neutralization

before consolidation).

Solvent Check:

Pure Aqueous: Collect in the "Aqueous Chemical Waste" carboy.

With Organic Solvent (DMSO/Methanol): If the stock was dissolved in DMSO (common for

EAAT inhibitors), it MUST go into the "Organic Solvent Waste" stream (Halogenated or

Non-Halogenated depending on other additives).
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Prohibited Action: Do NOT pour down the laboratory drain. While likely biodegradable, the

specific EAAT inhibition activity poses a risk to aquatic organisms in local water tables if not

fully processed by municipal treatment.

Visualized Decision Matrix
The following diagram illustrates the logical flow for disposing of (3R)-3-hydroxy-D-aspartic
acid, ensuring compliance and safety.
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Waste Generation:
(3R)-3-hydroxy-D-aspartic acid

Determine Physical State

Solid / Powder Liquid Solution

Double Bag in HDPE/Glass
Label: 'Solid Chemical Waste'

Contains Organic Solvents?
(DMSO, Methanol)

Aqueous Waste Carboy
(Do NOT Drain Pour)

No (Buffer only)

Organic Waste Carboy
(High BTU Fuel)

Yes (DMSO/MeOH)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Caption: Logical decision tree for segregating (3R)-3-hydroxy-D-aspartic acid waste streams

based on physical state and solvent content.

Regulatory & Compliance Context (RCRA)
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Although (3R)-3-hydroxy-D-aspartic acid is not explicitly listed on the EPA's P-List (Acutely

Hazardous) or U-List (Toxic Waste), it falls under the "Cradle-to-Grave" responsibility of the

generator.[1]

Regulatory Body Classification Requirement

US EPA (RCRA) Non-Listed / Characteristic

Determine if mixed with

ignitable (D001) or corrosive

(D002) solvents.[1]

DOT (Transport) Not Regulated (Solid)
No UN number required for

pure solid transport.[1]

GHS (Lab Safety) Warning (Irritant)

H315, H319, H335 labels

required on waste containers.

[1]

Senior Scientist Note: In drug discovery environments, we often treat novel EAAT inhibitors as

"presumed hazardous" to avoid the administrative burden of proving non-toxicity. The cost of

incineration is negligible compared to the risk of environmental non-compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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